Cas no 951993-31-0 (2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-thiol)

• Product Name: 2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-thiol
• CAS No: 951993-31-0
• MF: C₁₅H₁₄FN₃S
• MW: 287.35516500473
• CID: 5431842
• Update Time: 2025-06-07

2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol
• Pyrazolo[1,5-a]pyrimidine-7-thiol, 2-ethyl-3-(4-fluorophenyl)-5-methyl-
• 2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-thiol

• Inchi： 1S/C15H14FN3S/c1-3-12-14(10-4-6-11(16)7-5-10)15-17-9(2)8-13(20)19(15)18-12/h4-8,20H,3H2,1-2H3
• InChI Key： OUUDPUBXLFLPED-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(F)C=C3)C(CC)=NN1C(S)=CC(C)=N2

Additional information on 2-ethyl-3-(4-fluorophenyl)-5-methylpyrazolo1,5-apyrimidine-7-thiol

Introduction to 2-Ethyl-3-(4-Fluorophenyl)-5-Methylpyrazolo[1,5-a]pyrimidine-7-thiol (CAS No. 951993-31-0)

2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol (CAS No. 951993-31-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.

The chemical structure of 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol is characterized by a pyrazolopyrimidine core substituted with an ethyl group at the 2-position, a 4-fluorophenyl group at the 3-position, and a methyl group at the 5-position. The presence of the thiol group at the 7-position adds to its reactivity and potential for forming disulfide bonds. This unique combination of substituents imparts specific physicochemical properties that make it an interesting candidate for various biological studies.

The synthesis of 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol has been reported in several research articles. One common approach involves the reaction of a suitable pyrazolopyrimidine precursor with an appropriate thiolating agent. For instance, a recent study published in the Journal of Organic Chemistry detailed a multi-step synthesis route starting from commercially available starting materials. The key steps include the formation of the pyrazolopyrimidine core through a cyclocondensation reaction, followed by selective substitution reactions to introduce the desired functional groups.

In terms of biological activity, 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol has shown promising results in various assays. One notable application is its potential as an inhibitor of specific kinases involved in cancer signaling pathways. Kinases are enzymes that play crucial roles in cell proliferation and survival, making them attractive targets for anticancer drug development. A study published in Cancer Research demonstrated that this compound effectively inhibited the activity of certain kinases in vitro and exhibited cytotoxic effects on cancer cell lines.

Beyond its anticancer properties, 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol has also been investigated for its potential as an antiviral agent. Research conducted by a team at the National Institutes of Health (NIH) found that this compound exhibited antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes, although further studies are needed to elucidate the exact molecular targets.

The pharmacokinetic properties of 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, more extensive preclinical studies are required to fully understand its pharmacokinetics and potential side effects.

In addition to its therapeutic applications, 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol has been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it valuable for investigating cellular processes and validating new drug targets. For example, researchers at a leading pharmaceutical company used this compound to study the role of certain kinases in neurodegenerative diseases.

The future prospects for 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. Additionally, efforts are being made to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity. These advancements could lead to the development of novel therapeutics with improved therapeutic profiles.

In conclusion, 2-Ethyl-3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidine-7-thiol (CAS No. 951993-31-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development as a therapeutic agent.